Cas no 210884-99-4 (2-(3-Hydroxyprop-1-ynyl)benzonitrile)

• Product Name: 2-(3-Hydroxyprop-1-ynyl)benzonitrile
• CAS No: 210884-99-4
• MF: C₁₀H₇NO
• MW: 157.168682336807
• MDL: MFCD04039091
• CID: 252155
• PubChem ID: 4127353
• Update Time: 2025-04-19

2-(3-Hydroxyprop-1-ynyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Hydroxyprop-1-yn-1-yl)benzonitrile
• 2-(3-hydroxy-1-propyn-1-yl)benzonitrile(SALTDATA: FREE)
• 2-(3-Hydroxyprop-1-ynyl)benzonitrile
• AC1N4E1J
• AG-E-54761
• Ambcb4030363
• CTK1A1224
• MolPort-001-770-088
• PS-5904
• 2-(3-hydroxy-1-propyn-1-yl)benzonitrile
• FT-0724863
• ABSXJTJGIGJBOE-UHFFFAOYSA-N
• CS-0449694
• Benzonitrile, 2-(3-hydroxy-1-propyn-1-yl)-
• AKOS006229206
• DTXSID00399628
• 210884-99-4
• MFCD04039091

• MDL： MFCD04039091
• Inchi： 1S/C10H7NO/c11-8-10-5-2-1-4-9(10)6-3-7-12/h1-2,4-5,12H,7H2
• InChI Key： ABSXJTJGIGJBOE-UHFFFAOYSA-N
• SMILES： OCC#CC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 157.05281
• Monoisotopic Mass: 157.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44A^2

Experimental Properties

• Density: 1.2
• Boiling Point: 341°Cat760mmHg
• Flash Point: 160°C
• Refractive Index: 1.604
• PSA: 44.02
• LogP: 0.90208

2-(3-Hydroxyprop-1-ynyl)benzonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：